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Compound of Interest

Compound Name: Palustrin-2c

Cat. No.: B1577118

Get Quote

Executive Summary & Scientific Rationale
Palustrin-2c is a 31-amino acid cationic antimicrobial peptide (AMP) originally isolated from

the skin secretions of the Pickerel frog (Rana palustris). It belongs to the Palustrin-2 family,

characterized by a C-terminal "Rana box"—a cyclic heptapeptide domain stabilized by a

disulfide bridge (Cys23–Cys29). This structural feature is critical for its proteolytic stability and

antimicrobial potency against Gram-negative bacteria.

Challenges in Expression
Host Toxicity: As a potent AMP, Palustrin-2c can disrupt E. coli membranes, leading to cell

death and low yields.

Proteolytic Degradation: Small, unstructured peptides are rapid targets for host proteases.

Disulfide Formation: The E. coli cytoplasm is a reducing environment (glutathione pathway),

preventing the spontaneous formation of the essential Cys23–Cys29 disulfide bond.
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To overcome these barriers, this protocol utilizes a GST-Fusion Strategy using the pGEX-6P-1

vector in BL21(DE3)pLysS cells.

GST Tag (26 kDa): Masks the cationic charge of the peptide, neutralizing toxicity and

promoting solubility.

pLysS Plasmid: Expresses T7 lysozyme to suppress basal expression (leaky transcription)

prior to induction, preventing premature host toxicity.

Post-Cleavage Oxidation: A specific redox-shuffling step is introduced after purification to

catalyze the formation of the "Rana box" disulfide bridge.

Experimental Workflow Diagram
The following flowchart outlines the critical path from cloning to active peptide recovery.
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Vector Construction
pGEX-6P-1 + Palustrin-2c cDNA

Transformation
Host: BL21(DE3)pLysS

Expression Induction
0.1 mM IPTG, 16°C, 16-20h

  OD600 = 0.6

Cell Lysis & Clarification
PBS + Triton X-100 + PMSF

Affinity Purification
Glutathione Sepharose 4B

  Soluble Fraction

Proteolytic Cleavage
PreScission Protease (4°C, 16h)

  On-column or Eluate

Oxidative Refolding
Formation of 'Rana Box' (Cys-Cys)

  Release Peptide

Final Polishing
RP-HPLC (C18 Column)

Quality Control
ESI-MS, CD Spectroscopy, MIC Assay

Click to download full resolution via product page
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Caption: Step-by-step workflow for the recombinant production of Palustrin-2c, highlighting the

critical oxidation step required for biological activity.

Detailed Protocol
Phase 1: Construct Design & Transformation

Vector:pGEX-6P-1 (Cytiva). This vector places a Glutathione S-transferase (GST) tag at the

N-terminus, followed by a PreScission Protease recognition site (Leu-Glu-Val-Leu-Phe-Gln-

GP-Pro).

Insert: Palustrin-2c coding sequence (codon-optimized for E. coli).

Host Strain:BL21(DE3)pLysS. The pLysS plasmid confers chloramphenicol resistance and

expresses T7 lysozyme, which inhibits T7 RNA polymerase, ensuring "off" means "off" until

induction.

Procedure:

Transform 50 ng of pGEX-Palustrin-2c plasmid into 50 µL of chemically competent

BL21(DE3)pLysS cells.

Plate on LB agar containing Ampicillin (100 µg/mL) and Chloramphenicol (34 µg/mL).

Incubate overnight at 37°C.

Phase 2: Expression (The "Low & Slow" Method)
High-temperature expression (37°C) often drives AMP fusion proteins into insoluble inclusion

bodies. We utilize a low-temperature strategy to maintain solubility.

Inoculation: Pick a single colony into 10 mL 2xYT medium (Amp+Cam). Grow overnight at

37°C, 220 rpm.

Scale-up: Inoculate 1 L of 2xYT medium with 10 mL of overnight culture.

Growth: Incubate at 37°C until OD₆₀₀ reaches 0.5–0.7.
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Cooling: Cool the culture to 16°C (place flask in ice water bath for 10 min, then transfer to

refrigerated shaker).

Induction: Add IPTG to a final concentration of 0.1 mM (low concentration minimizes

metabolic stress).

Production: Incubate at 16°C for 16–20 hours at 200 rpm.

Harvest: Centrifuge at 5,000 x g for 15 min at 4°C. Store pellet at -80°C.

Phase 3: Purification & Cleavage
Buffer A (Lysis/Wash): 1x PBS (140 mM NaCl, 2.7 mM KCl, 10 mM Na₂HPO₄, 1.8 mM

KH₂PO₄), pH 7.4. Buffer B (Elution): 50 mM Tris-HCl, 10 mM Reduced Glutathione, pH 8.0.

Cleavage Buffer: 50 mM Tris-HCl, 150 mM NaCl, 1 mM EDTA, 1 mM DTT, pH 7.0.

Lysis: Resuspend pellet in 25 mL Buffer A supplemented with 1 mM PMSF and 1% Triton X-

100. Sonicate on ice (6 cycles: 10s on, 10s off, 40% amplitude).

Clarification: Centrifuge at 15,000 x g for 30 min at 4°C. Collect the supernatant (soluble

fraction).

Affinity Capture: Equilibrate 2 mL of Glutathione Sepharose 4B resin with Buffer A. Load

supernatant at a slow flow rate (0.5 mL/min).

Wash: Wash column with 20 CV (Column Volumes) of Buffer A to remove non-specific

binders.

Cleavage (On-Column):

Wash resin with 5 CV of Cleavage Buffer.

Add 80 units of PreScission Protease (HRV 3C Protease) in 2 mL Cleavage Buffer.

Seal column and incubate at 4°C for 16 hours with gentle rotation.

Note: PreScission protease is GST-tagged. It will remain bound to the resin while the

cleaved Palustrin-2c is released.
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Elution: Collect the flow-through (containing cleaved Palustrin-2c). Wash with 2 CV of

Cleavage Buffer to recover residual peptide.

Phase 4: Oxidative Refolding ("Rana Box" Formation)
The eluted peptide contains reduced cysteines. To form the Cys23–Cys29 disulfide bond,

controlled oxidation is required.

Dilution: Dilute the peptide eluate to <0.1 mg/mL to prevent intermolecular aggregation.

Redox Buffer: Adjust buffer to 0.1 M Ammonium Bicarbonate, pH 8.0.

Oxidation: Stir gently at room temperature open to air for 24 hours. Alternatively, add 1 mM

GSH / 0.1 mM GSSG (glutathione redox pair) to accelerate folding.

Verification: Monitor by HPLC; the oxidized peptide will shift to a slightly lower retention time

(more compact) compared to the reduced form.

Phase 5: Final Polish (RP-HPLC)
Column: C18 Semi-preparative column (e.g., Zorbax 300SB-C18).

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 0–60% B over 40 minutes.

Lyophilization: Freeze-dry the peak fractions corresponding to Palustrin-2c.

Characterization & Quality Control
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QC Parameter Method Expected Result

Identity ESI-MS (Mass Spec)

3193.8 Da (Theoretical

Monoisotopic Mass). Note:

Oxidized form is 2 Da less than

reduced.

Purity RP-HPLC (214 nm) Single peak >95% purity.

Structure CD Spectroscopy

Characteristic

-helical spectrum (minima at

208/222 nm) in 50% TFE or

SDS micelles.

Activity MIC Assay

MIC

1–5 µM against E. coli ATCC

25922.

Troubleshooting Guide:

Insoluble Fusion Protein: If GST-Palustrin is in the pellet, reduce induction temperature to

12°C or add 1% Ethanol and 0.4 M Sorbitol to the media to trigger chaperone expression.

Incomplete Cleavage: Ensure the buffer contains DTT (required for PreScission activity) but

remove DTT before the oxidation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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